5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide

• Molecular Formula: C15H13N5O
• Molecular Weight: 279.30 g/mol
• IUPAC Name: 5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide
• InChI: InChI=1S/C15H13N5O/c16-14(21)10-8-12(11-6-7-18-15(17)20-11)19-13(10)9-4-2-1-3-5-9/h1-8,19H,(H2,16,21)(H2,17,18,20)
• InChI Key: VOQXQYXTZZHYBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=C(N2)C3=NC(=NC=C3)N)C(=O)N

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques that ensure high yield and purity. These methods often include the use of advanced equipment and optimized reaction conditions to achieve efficient production .

Chemical Reactions Analysis

Types of Reactions

5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide: undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired reaction outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. Detailed information on these products can be found in scientific literature and databases .

Scientific Research Applications

5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide: has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of specific enzymes or modulation of signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-(2-aminopyrimidin-4-yl)-2-phenyl-1H-pyrrole-3-carboxamide include other pyrrole derivatives and aminopyrimidine compounds. These compounds share structural similarities and may exhibit similar chemical and biological properties .

Uniqueness

The uniqueness of This compound Its distinct structure allows for unique interactions with molecular targets, making it a valuable compound for research and development .